Cas no 2680822-23-3 (benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate)

• Product Name: benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate
• CAS No: 2680822-23-3
• MF: C₁₅H₁₄FNO₃
• MW: 275.274967670441
• CID: 5832681
• PubChem ID: 165915248
• Update Time: 2025-09-20

benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2680822-23-3
• benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate
• EN300-28284417

• Inchi： 1S/C15H14FNO3/c16-14-12(7-4-8-13(14)18)9-17-15(19)20-10-11-5-2-1-3-6-11/h1-8,18H,9-10H2,(H,17,19)
• InChI Key： WMWJGPQLHRIXFH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 275.09577147g/mol
• Monoisotopic Mass: 275.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate

Benzyl N-[(2-Fluoro-3-Hydroxyphenyl)Methyl]Carbamate: A Comprehensive Overview

Benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate, also known by its CAS number 2680822-23-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a carbamate functional group attached to a 2-fluoro-3-hydroxyphenyl moiety. The benzyl group contributes to the compound's stability and aromaticity, while the carbamate functional group introduces versatility in terms of reactivity and potential applications.

Recent studies have highlighted the potential of benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate in drug design and development. The presence of the fluorine atom at the 2-position of the phenyl ring introduces electronic effects that can modulate the compound's interactions with biological systems. Additionally, the hydroxyl group at the 3-position enhances the compound's ability to form hydrogen bonds, which is crucial for its bioavailability and target binding affinity.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing bioactive compounds, such as kinase inhibitors and receptor agonists. For instance, a study published in 2023 demonstrated that derivatives of benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate exhibit potent inhibitory activity against certain protein kinases, making them valuable leads for anticancer drug development.

The synthesis of benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate involves a multi-step process that typically begins with the preparation of the 2-fluoro-3-hydroxybenzaldehyde intermediate. This intermediate undergoes nucleophilic substitution or coupling reactions to introduce the carbamate group. The reaction conditions, including temperature, solvent, and catalyst selection, play a critical role in ensuring high yields and purity of the final product.

In terms of physical properties, benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate is a crystalline solid with a melting point ranging from 150°C to 160°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate has been evaluated for its biodegradability and ecotoxicity. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation via microbial action, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, benzyl N-[(2-fluoro-3-hydroxyphenyl)methyl]carbamate is a versatile compound with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive candidate for developing bioactive molecules with potential therapeutic benefits. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing chemical science.